Cas no 1251696-50-0 (N-{1-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-(3-methoxyphenyl)acetamide)

• Product Name: N-{1-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-(3-methoxyphenyl)acetamide
• CAS No: 1251696-50-0
• MF: C₂₅H₂₉N₅O₃
• MW: 447.529465436935
• CID: 6540342
• Update Time: 2025-06-07

N-{1-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{1-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-(3-methoxyphenyl)acetamide
• N-[1-[1-(3,4-dimethylphenyl)triazole-4-carbonyl]piperidin-4-yl]-2-(3-methoxyphenyl)acetamide

• Inchi： 1S/C25H29N5O3/c1-17-7-8-21(13-18(17)2)30-16-23(27-28-30)25(32)29-11-9-20(10-12-29)26-24(31)15-19-5-4-6-22(14-19)33-3/h4-8,13-14,16,20H,9-12,15H2,1-3H3,(H,26,31)
• InChI Key： MCRGIWSGKQQPMQ-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C(C2=CN(C3=CC=C(C)C(C)=C3)N=N2)=O)CC1)(=O)CC1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{1-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-(3-methoxyphenyl)acetamide

N-{1-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-(3-methoxyphenyl)acetamide (CAS No. 1251696-50-0): An Overview

N-{1-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-(3-methoxyphenyl)acetamide (CAS No. 1251696-50-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazole derivatives and is characterized by its unique structural features, which include a triazole ring, a piperidine moiety, and substituted phenyl groups. These structural elements contribute to its potential therapeutic applications and biological activities.

The triazole ring is a well-known pharmacophore that has been extensively studied for its diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The presence of this ring in N-{1-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-(3-methoxyphenyl)acetamide suggests that it may exhibit similar biological activities. Additionally, the piperidine moiety is a common structural feature in many bioactive compounds and can enhance the compound's solubility and bioavailability.

Recent studies have focused on the synthesis and biological evaluation of N-{1-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-(3-methoxyphenyl)acetamide. One notable study published in the *Journal of Medicinal Chemistry* reported that this compound exhibited potent anti-inflammatory activity in both in vitro and in vivo models. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.

Another study published in *Bioorganic & Medicinal Chemistry* investigated the antifungal properties of N-{1-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-(3-methoxyphenyl)acetamide. The results showed that the compound demonstrated significant antifungal activity against various fungal strains, including Candida albicans and Aspergillus fumigatus. This finding highlights the compound's potential as an antifungal agent and opens up new avenues for drug development in this area.

In addition to its biological activities, the synthetic accessibility of N-{1-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-(3-methoxyphenyl)acetamide has been a subject of interest. A recent paper in *Organic Letters* described an efficient and scalable synthetic route for the preparation of this compound using click chemistry techniques. The method involves a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction to form the triazole ring, followed by subsequent functional group manipulations to achieve the final product. This synthetic approach not only simplifies the preparation process but also enhances the overall yield and purity of the compound.

The pharmacokinetic properties of N-{1-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-(3-methoxyphenyl)acetamide have also been evaluated in preclinical studies. Research conducted at a leading pharmaceutical company demonstrated that the compound exhibited favorable pharmacokinetic profiles in animal models. It showed good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate. These findings suggest that N-{1-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-(3-methoxyphenyl)acetamide could be developed into an effective therapeutic agent with minimal dosing requirements.

Furthermore, computational studies have been employed to gain insights into the molecular interactions of N-{1-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-(3-methoxyphenyl)acetamide with its biological targets. Molecular docking simulations revealed that the compound binds effectively to key enzymes involved in inflammatory pathways and fungal cell wall synthesis. These computational models provide valuable information for optimizing the structure of the compound to enhance its potency and selectivity.

In conclusion, N-{1-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-y l}-2-(3-methoxypheny l)acetamide (CAS No. 125 696 -50 -0 ) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory and antifungal therapies make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing drug discovery efforts.